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Chemical Profile of Octyl Decanoate

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Octyl decanoate

CAS No.: 2306-92-5

Cat. No.: S537960

Octyl decanoate, also known as octyl caprate, is a fatty acid ester. Its physical properties are key for

predicting its behavior in HS-SPME analysis [1] [2].

Property Value

CAS Number 2306-92-5 [1] [2]

Molecular Formula C1sH3602 [1] [2]

Molecular Weight 284.48 g/mol [1] [2]

Boiling Point 334.7 °C @ 760 mmHg [1]

Flash Point 158.5 °C [1]

Vapor Pressure 0.000126 mmHg @ 25°C (est.) [2]
logP (olw) ~7.9 (est.) [2]

Odor Description Mild, fatty, waxy [2]

Water Solubility 0.00371 mg/L @ 25 °C (est.) [2]

HS-SPME Experimental Workflow
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The following diagram outlines the general HS-SPME workflow, which can be adapted for extracting semi-

volatile compounds like octyl decanoate.
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Here is a detailed breakdown of the workflow steps, incorporating strategies for semi-volatile compounds:

o Sample Preparation: Weigh 0.1 to 2 grams of a fatty sample (like oil) into a headspace vial [3]. The
addition of salts like sodium chloride (e.g., 4g in 20mL sample) can improve the extraction of certain

analytes via the salting-out effect [4] [5]. Use an internal standard such as 2-octanol for quantification

[4] [5].

e HS-SPME Extraction: Conditional extraction parameters are critical for semi-volatile octyl

decanoate.

o Fiber Selection: A DVBICARI/PDMS fiber is widely used for its broad affinity and is excellent for
esters and other volatiles [4]. For a wider polarity range, HLB/PDMS coatings show high
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efficiency [6].

o Temperature & Time: Higher temperatures (e.g., 50-60°C) reduce sample viscosity and
transfer analytes to the headspace [3]. Extraction may require 30-60 minutes [7].

o Advanced Techniques: For challenging compounds like octyl decanoate, Vacuum-Assisted
HS-SPME reduces pressure to speed up extraction, while Multiple-Cumulative Trapping
performs several short extractions on the same sample to enrich low-volatility analytes [3].

¢ GC-MS Analysis: Desorb the fiber in the GC inlet (e.g., 250°C for 5 minutes, splitless mode) [7]. Use
a mid-polarity column like VF-WAX to well-separate esters [4]. The mass spectrometer can operate in

SCAN mode for untargeted analysis or SIM mode for better sensitivity of target ions [5].

e Data Analysis: Identify octyl decanoate by matching its mass spectrum with libraries and confirm
using its retention index. Quantify by comparing the peak area (or area ratio to an internal standard)

against a calibration curve [5].

Method Development and Comparison Insights

While direct data on octyl decanoate is unavailable, these insights from other matrices can guide your

experimental design.

e Comparing Extraction Phases: Research on wine and olive oil shows that Thin-Film (TF) SPME
devices with a DVB/PDMS coating offer a larger surface area than traditional fibers, significantly
enhancing sensitivity for various flavor and fragrance compounds [6]. For a comprehensive analysis, a
combined approach using TF-SPME with a SBSE device (Twister) can be desorbed together,

providing complementary coverage of a very wide range of compound polarities in a single run [6].

e Key Method Parameters: When analyzing semi-volatile compounds in fatty matrices, the
combination of temperature and vacuum is highly effective. One study on olive oil showed that
using vacuum assistance at an elevated temperature provided a 4.5 to 5-fold increase in the signal for

semi-volatile aldehydes compared to conventional HS-SPME [3].

Suggestions for Further Research

To obtain the specific comparative data you need, I suggest the following actions:
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e Consult Specialized Databases: Search analytical data repositories (like NIST Chemistry WebBook)
for gas chromatography mass spectrometry data of octyl decanoate, including its retention index on
common GC phases.

¢ Review Broader Literature: Look for HS-SPME studies on compounds with similar chemical
properties (e.g., other long-chain esters, fatty acid methyl esters) to infer optimal method conditions.

o Empirical Testing: If resources allow, the most reliable approach is to conduct a controlled laboratory
comparison. You can test different SPME fiber coatings and parameters to generate a performance
dataset tailored to your specific equipment and needs.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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